Cas no 2060035-60-9 (1-(3,5-difluorophenyl)piperidin-2-one)

1-(3,5-Difluorophenyl)piperidin-2-one is a fluorinated heterocyclic compound featuring a piperidin-2-one core substituted with a 3,5-difluorophenyl group. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of fluorine atoms enhances metabolic stability and bioavailability, while the piperidinone scaffold offers versatility for further functionalization. Its well-defined molecular architecture ensures consistent reactivity in synthetic applications, particularly in the development of bioactive molecules. High purity and stability under standard conditions further contribute to its utility in medicinal chemistry and material science. The compound is typically handled under controlled conditions to maintain its integrity.
1-(3,5-difluorophenyl)piperidin-2-one structure
2060035-60-9 structure
Product Name:1-(3,5-difluorophenyl)piperidin-2-one
CAS No:2060035-60-9
MF:C11H11F2NO
MW:211.207949876785
MDL:MFCD30487536
CID:5212507
PubChem ID:125449933
Update Time:2025-06-08

1-(3,5-difluorophenyl)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 2-Piperidinone, 1-(3,5-difluorophenyl)-
    • 1-(3,5-difluorophenyl)piperidin-2-one
    • MDL: MFCD30487536
    • Inchi: 1S/C11H11F2NO/c12-8-5-9(13)7-10(6-8)14-4-2-1-3-11(14)15/h5-7H,1-4H2
    • InChI Key: JFKRCSSYDDDDOE-UHFFFAOYSA-N
    • SMILES: N1(C2=CC(F)=CC(F)=C2)CCCCC1=O

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Additional information on 1-(3,5-difluorophenyl)piperidin-2-one

Comprehensive Overview of 1-(3,5-difluorophenyl)piperidin-2-one (CAS No. 2060035-60-9)

1-(3,5-difluorophenyl)piperidin-2-one (CAS No. 2060035-60-9) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of the difluorophenyl moiety and the piperidin-2-one ring makes this compound a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets such as enzymes and receptors.

In recent years, the demand for fluorinated compounds like 1-(3,5-difluorophenyl)piperidin-2-one has surged, driven by their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. This aligns with the growing trend in medicinal chemistry to develop next-generation therapeutics with improved pharmacokinetic profiles. The compound's CAS number 2060035-60-9 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

One of the most discussed topics in the context of 1-(3,5-difluorophenyl)piperidin-2-one is its role in the development of central nervous system (CNS) drugs. The piperidin-2-one scaffold is a common feature in many CNS-active molecules, and the addition of fluorine atoms can significantly alter the compound's blood-brain barrier permeability. This has led to increased interest in its potential for treating neurological disorders, a hot topic in both academic and industrial research.

Another area where 1-(3,5-difluorophenyl)piperidin-2-one shows promise is in agrochemical innovation. Fluorinated compounds are widely used in crop protection due to their ability to resist degradation and enhance pesticidal activity. The difluorophenyl group in this compound could contribute to the development of novel herbicides or fungicides, addressing the global need for sustainable agricultural solutions.

From a synthetic chemistry perspective, the preparation of 1-(3,5-difluorophenyl)piperidin-2-one involves multi-step organic transformations, including amide bond formation and aromatic fluorination. These processes are often optimized for scalability, as the compound is increasingly used in high-throughput screening and combinatorial chemistry. Researchers are also exploring greener synthetic routes to align with the principles of green chemistry, another trending topic in the scientific community.

The physicochemical properties of 1-(3,5-difluorophenyl)piperidin-2-one, such as its solubility, melting point, and logP value, are critical for its applications. These parameters are often queried in search engines by chemists and formulators working on drug delivery systems. The compound's lipophilicity, influenced by the fluorine atoms, makes it a candidate for lipid-based formulations, a rapidly evolving area in pharmaceutics.

In summary, 1-(3,5-difluorophenyl)piperidin-2-one (CAS No. 2060035-60-9) is a compound of broad interest due to its structural features and potential applications. Its relevance spans multiple disciplines, from medicinal chemistry to material science, making it a subject of ongoing research and development. As the scientific community continues to explore its possibilities, this compound is likely to remain a key player in innovation-driven industries.

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